Cas no 769099-80-1 (2,5-Diazabicyclo[2.2.1]heptane,2-[(4-fluorophenyl)methyl]-)
769099-80-1 structure
Product Name:2,5-Diazabicyclo[2.2.1]heptane,2-[(4-fluorophenyl)methyl]-
CAS No:769099-80-1
MF:C12H15FN2
MW:206.259306192398
CID:551187
PubChem ID:2760909
Update Time:2025-04-19
2,5-Diazabicyclo[2.2.1]heptane,2-[(4-fluorophenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Diazabicyclo[2.2.1]heptane,2-[(4-fluorophenyl)methyl]-
- 2-(4-FLUOROBENZYL)-2,5-DIAZA-BICYCLO[2.2.1]HEPTANE
- 2-[(4-fluorophenyl)methyl]-2,5-diazabicyclo[2.2.1]heptane
- 2-(2-METHOXYETHOXY)-ETHOXY]ACETYL CHLORIDE
- AKOS027383341
- FT-0644871
- 769099-80-1
- 2-(4-Fluorobenzyl)-2,5-diazabicyclo[2.2.1]heptane
- SCHEMBL12342529
- STR10266
- A838890
- DTXSID40375406
-
- Inchi: 1S/C12H15FN2/c13-10-3-1-9(2-4-10)7-15-8-11-5-12(15)6-14-11/h1-4,11-12,14H,5-8H2
- InChI Key: WOCPIKSQKAHVNP-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)CN1CC2CC1CN2
Computed Properties
- Exact Mass: 206.12200
- Monoisotopic Mass: 206.122
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.3A^2
- XLogP3: 1.5
Experimental Properties
- Density: 1.179
- Boiling Point: 296.4°C at 760 mmHg
- Flash Point: 133.1°C
- Refractive Index: 1.567
- PSA: 15.27000
- LogP: 1.63850
2,5-Diazabicyclo[2.2.1]heptane,2-[(4-fluorophenyl)methyl]- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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